Cas no 117770-11-3 (3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI))

3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI) structure
117770-11-3 structure
Product Name:3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI)
CAS No:117770-11-3
MF:C13H19NO4
MW:253.29426407814
CID:174132
PubChem ID:452014
Update Time:2025-04-19

3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI)
    • 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, (2R-(2alpha(S*),3beta,4beta))-
    • 117770-11-3
    • 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2.alpha.(S*),3.beta.,4.beta.]]-
    • (2R,3R,4S)-1-benzyl-2-[(1R)-1,2-dihydroxyethyl]pyrrolidine-3,4-diol
    • N-Benzyl-1,4-dideoxy-1,4-imino-D-allitol
    • BzDIA
    • 117770-20-4
    • DTXSID20151907
    • Inchi: 1S/C13H19NO4/c15-8-11(17)12-13(18)10(16)7-14(12)6-9-4-2-1-3-5-9/h1-5,10-13,15-18H,6-8H2/t10-,11-,12+,13-/m0/s1
    • InChI Key: GJXFUTMBLXCJRJ-RVMXOQNASA-N
    • SMILES: O[C@H]1[C@H](CN(CC2C=CC=CC=2)[C@@H]1[C@H](CO)O)O

Computed Properties

  • Exact Mass: 253.13140809g/mol
  • Monoisotopic Mass: 253.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 84.2Ų

3,4-Pyrrolidinediol,2-(1,2-dihydroxyethyl)-1-(phenylmethyl)-, [2R-[2a(S*),3b,4b]]- (9CI) Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.